Cas no 675828-47-4 (2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine)

• Product Name: 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine
• CAS No: 675828-47-4
• MF: C₁₁H₁₄N₂O₃S
• MW: 254.305461406708
• CID: 6630745
• PubChem ID: 2807557
• Update Time: 2025-11-06

2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine Chemical and Physical Properties

Names and Identifiers

• CCG-243307
• Oprea1_176613
• 6X-0852
• AKOS005099460
• 675828-47-4
• 2-[(4-methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine
• 2-[(4-methyl-3-nitrophenoxy)methyl]-1,3-thiazolane
• Thiazolidine, 2-[(4-methyl-3-nitrophenoxy)methyl]-
• 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine

• Inchi： 1S/C11H14N2O3S/c1-8-2-3-9(6-10(8)13(14)15)16-7-11-12-4-5-17-11/h2-3,6,11-12H,4-5,7H2,1H3
• InChI Key： PDQTWEZRPLDAPK-UHFFFAOYSA-N
• SMILES： S1CCNC1COC1C=CC(C)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 254.07251349g/mol
• Monoisotopic Mass: 254.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Experimental Properties

• Density: 1.260±0.06 g/cm3(Predicted)
• Boiling Point: 438.2±35.0 °C(Predicted)
• pka: 7.83±0.40(Predicted)

Additional information on 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine

2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine: A Comprehensive Overview

The compound with CAS No 675828-47-4, known as 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine, is a significant molecule in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various industries. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization.

Structural Insights: The molecule 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine consists of a thiazolidine ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms. The thiazolidine core is further substituted with a phenoxy group at the 2-position. This phenoxy group is derived from a methyl-substituted nitrophenol moiety, specifically the 4-methyl-3-nitrophenol derivative. The combination of the thiazolidine ring and the nitrophenol-derived substituent imparts unique electronic and steric properties to the molecule, making it a versatile building block for further chemical modifications.

Synthesis and Characterization: The synthesis of 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine involves a multi-step process that typically starts with the preparation of the phenoxy group precursor. Recent studies have focused on optimizing the reaction conditions to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate the formation of the thiazolidine ring while maintaining control over stereochemistry. Advanced characterization techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the structure and purity of the compound.

Applications in Drug Discovery: One of the most promising applications of 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine lies in its potential as a lead compound for drug development. The thiazolidine framework is known for its ability to interact with various biological targets, including enzymes and receptors. Recent research has highlighted its potential as an inhibitor of certain kinases involved in cancer progression. For example, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinase C (PKC), a key player in tumor growth and metastasis.

Recent Research Advances: In addition to its role in drug discovery, 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine has been explored for its applications in materials science and catalysis. Researchers have investigated its ability to act as a chiral catalyst in asymmetric synthesis reactions. A notable study reported in Nature Communications showcased its use as a ligand in palladium-catalyzed cross-coupling reactions, demonstrating high enantioselectivity under mild conditions.

Safety and Handling: While exploring the applications of this compound, it is essential to adhere to standard laboratory safety protocols. Proper handling and storage are crucial to ensure safe working conditions. Recent studies have also emphasized the importance of understanding the environmental impact of such compounds during their lifecycle.

In conclusion, CAS No 675828-47-4 or 2-[(4-Methyl-3-nitrophenoxy)methyl]-1,3-thiazolidine stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development.